Cas no 1261841-08-0 (3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-acetic acid)

• Product Name: 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-acetic acid
• CAS No: 1261841-08-0
• MF: C₁₅H₉F₆NO₃
• MW: 365.227285146713
• CID: 4986958
• Update Time: 2025-06-10

3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C15H9F6NO3/c16-14(17,18)9-5-11(12(22-7-9)6-13(23)24)8-1-3-10(4-2-8)25-15(19,20)21/h1-5,7H,6H2,(H,23,24)
• InChI Key： IOTJZKVEMFEFTR-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC(=O)O)C(=C1)C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 459
• XLogP3: 4
• Topological Polar Surface Area: 59.4

Additional information on 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-acetic acid

Comprehensive Overview of 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1261841-08-0)

3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-acetic acid (CAS No. 1261841-08-0) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of trifluoromethoxy and trifluoromethyl groups enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential applications in inflammation and central nervous system (CNS) disorders, aligning with the growing demand for novel therapeutics.

The compound's molecular structure features a pyridine core substituted with acetic acid, which contributes to its versatility in chemical synthesis. Recent studies highlight its role as a key building block for developing small-molecule inhibitors, particularly in targeting protein-protein interactions. This aligns with current trends in precision medicine, where fluorinated compounds are prized for their ability to improve drug bioavailability and target selectivity. The CAS No. 1261841-08-0 is frequently referenced in patents related to kinase inhibitors, reflecting its industrial relevance.

From an environmental perspective, the trifluoromethyl group's stability raises questions about biodegradability, a hot topic in green chemistry. Innovations in catalytic methods to synthesize such compounds with reduced waste are gaining traction, addressing concerns about sustainable manufacturing. Analytical techniques like HPLC and NMR are essential for characterizing 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-acetic acid, ensuring compliance with regulatory standards for impurities.

In the context of AI-driven drug discovery, this compound exemplifies how computational models predict fluorinated scaffolds' binding affinities. Searches for "fluorinated pyridine derivatives" and "CAS 1261841-08-0 applications" have surged, reflecting interest in its mechanistic insights. Its compatibility with cross-coupling reactions also makes it a favorite among synthetic chemists exploring C-H functionalization strategies.

Ongoing research investigates the compound's potential in neurodegenerative disease models, leveraging its ability to cross the blood-brain barrier. The trifluoromethoxy moiety's electron-withdrawing properties are critical for optimizing pharmacokinetics, a recurring theme in medicinal chemistry forums. As the industry shifts toward fragment-based drug design, 1261841-08-0 serves as a promising candidate for library development.

In summary, 3-(4-(Trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine-2-acetic acid bridges multiple scientific disciplines, from synthetic methodology to therapeutic innovation. Its CAS No. 1261841-08-0 is a beacon for researchers navigating the complexities of fluorinated architectures in modern chemistry.